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Compound of Interest

Compound Name:
1-Methyl-1H-imidazole-2-

carbaldehyde

Cat. No.: B082426 Get Quote

For researchers, scientists, and professionals engaged in drug development, a precise

understanding of the fundamental physicochemical properties of chemical compounds is

paramount. This document provides core data on 1-Methyl-1H-imidazole-2-carbaldehyde, a

heterocyclic aldehyde that serves as a versatile building block in the synthesis of various

pharmaceutical and chemical entities.

Physicochemical Data
The foundational quantitative data for 1-Methyl-1H-imidazole-2-carbaldehyde are its

molecular formula and molecular weight. These properties are crucial for stoichiometric

calculations in chemical reactions, determination of molar concentrations, and analysis of

molecular structure.

Property Value

Molecular Formula C5H6N2O[1][2][3][4][5][6]

Molecular Weight 110.1139 g/mol [1][3]

also cited as 110.11 g/mol [2][5][6][7]

This data is derived from standard analytical methodologies and is corroborated across multiple

chemical data repositories. The slight variation in molecular weight values is attributable to
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differences in the precision of atomic weight isotopes used in the calculation.

Logical Relationship of Molecular Properties
The relationship between the compound's name, its elemental composition (molecular

formula), and its molar mass (molecular weight) is a fundamental concept in chemistry. The

following diagram illustrates this logical connection.

1-Methyl-1H-imidazole-2-carbaldehyde Composition Mass
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Logical flow from chemical name to molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-Depth Technical Guide on 1-Methyl-1H-imidazole-
2-carbaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b082426#1-methyl-1h-imidazole-2-carbaldehyde-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
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